N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide
Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide, also known as BMB-NO2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of benzothiazole derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide involves the inhibition of various enzymes and signaling pathways. Studies have shown that N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide inhibits the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation and differentiation. It has also been found to inhibit the activity of histone deacetylases, which play a critical role in gene expression regulation.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases. It has also been found to inhibit the migration and invasion of cancer cells. In addition, N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide has been found to exhibit anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide in lab experiments is its specificity towards certain enzymes and signaling pathways. This allows researchers to study the effects of inhibiting these targets on various cellular processes. However, one of the limitations of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide is its potential toxicity. Studies have shown that N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide can induce cytotoxicity in certain cell lines and caution should be taken when using this compound in lab experiments.
Future Directions
There are several future directions for the research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide. One of the areas of interest is the development of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide derivatives with improved specificity and potency. Another area of interest is the study of the synergistic effects of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide with other anticancer drugs. Additionally, more studies are needed to understand the mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide and its effects on different cellular processes.
Conclusion:
In conclusion, N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide is a promising compound that has potential applications in various scientific research areas. Its specificity towards certain enzymes and signaling pathways makes it an attractive compound for studying the effects of inhibiting these targets on various cellular processes. However, caution should be taken when using this compound in lab experiments due to its potential toxicity. Further research is needed to fully understand the mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide and its effects on different cellular processes.
Scientific Research Applications
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide has been found to exhibit potential applications in various scientific research areas. One of the most significant applications is in the field of cancer research. Studies have shown that N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide has anticancer properties and can induce apoptosis in cancer cells. It has also been found to inhibit the growth of cancer cells by targeting specific signaling pathways.
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-2-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S/c1-3-24-11-7-8-13-14(9-11)25-17(18-13)19-16(21)12-6-4-5-10(2)15(12)20(22)23/h4-9H,3H2,1-2H3,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGLWBTYTEJXNLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC(=C3[N+](=O)[O-])C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(2-furyl)-3-(2-methoxyphenyl)propyl]-N-(2-thienylmethyl)propanamide](/img/structure/B4129913.png)
![methyl 2-({[(4-bromo-3-chlorophenyl)amino]carbonothioyl}amino)-4,5-dimethyl-3-thiophenecarboxylate](/img/structure/B4129919.png)
![N-(2-methoxy-4-nitrophenyl)-N'-[2-(methylthio)phenyl]thiourea](/img/structure/B4129925.png)
![N-{4-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl}pentanamide](/img/structure/B4129927.png)
![N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-1'-methyl-1,4'-bipiperidine-3-carboxamide](/img/structure/B4129929.png)
![ethyl 2-[({[2-(4-bromo-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B4129934.png)
![ethyl 4-chloro-6-[(1,3-thiazol-2-ylamino)carbonyl]-3-cyclohexene-1-carboxylate](/img/structure/B4129944.png)
![ethyl 3-({[(4-nitrophenyl)amino]carbonyl}amino)benzoate](/img/structure/B4129946.png)
![(2R*,6S*)-1-({2-[(3-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-2,6-dimethylpiperidine](/img/structure/B4129962.png)
![N-(3-{[2-(4-sec-butylphenoxy)acetyl]amino}phenyl)-2-furamide](/img/structure/B4129977.png)
![N-(5-chloro-2-methoxyphenyl)-N'-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]thiourea](/img/structure/B4129980.png)
![ethyl 4-{[(1-morpholin-4-ylcyclohexyl)methyl]amino}piperidine-1-carboxylate](/img/structure/B4129991.png)